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Compound of Interest

Compound Name: Drobuline

CAS No.: 68341-48-0

Cat. No.: B10780739

Get Quote

Application Note: Using Drobuline as a Tool Compound in Ischemia-Reperfusion Induced

Cardiac Arrhythmia Models

Core Directive & Executive Summary
This guide details the use of Drobuline (CAS: 58473-73-7 / HCl: 68162-52-7), a Class I anti-

arrhythmic agent, as a mechanistic tool compound for investigating sodium channel (Nav1.5)

dynamics in cardiac electrophysiology. While less ubiquitous than Lidocaine, Drobuline offers

distinct lipophilic properties and "local anesthetic-like" cardiac depressant effects, making it a

valuable probe for studying conduction velocity depression in ischemic tissue.

Primary Application: Modulation of ventricular arrhythmias (PVCs, VT, VF) in Rat Ischemia-

Reperfusion (I/R) Injury Models. Mechanism of Action: State-dependent blockade of voltage-

gated sodium channels (Nav1.5), reducing Phase 0 depolarization velocity (

) and excitability.
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Mechanistic Rationale
Drobuline functions as a membrane-stabilizing agent. By binding to the intracellular domain of

the Nav1.5 channel, it inhibits the fast sodium current (

), which is responsible for the rapid upstroke of the cardiac action potential.

Causality: In ischemic myocardium, partially depolarized resting potentials inactivate many

Na+ channels. Drobuline exhibits use-dependence, binding more avidly to open/inactivated

channels in rapidly firing or depolarized tissue (ischemic zones) than to polarized tissue

(normal zones). This selective depression of conduction in the re-entrant circuit terminates

arrhythmias.

Pathway Visualization
The following diagram illustrates the pharmacological intervention point of Drobuline within the

cardiac excitation-contraction coupling pathway.
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Figure 1: Mechanism of Drobuline-mediated suppression of re-entrant arrhythmias via Nav1.5

blockade.
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Experimental Protocol: Rat Ischemia-Reperfusion
Model
Objective: To quantify the anti-arrhythmic efficacy of Drobuline by measuring the reduction in

Ventricular Tachycardia (VT) and Ventricular Fibrillation (VF) duration following coronary artery

ligation.

Compound Preparation
d-Drobuline is lipophilic.[1] Proper solubilization is critical for consistent in vivo bioavailability.

Stock Solution (20 mg/mL): Dissolve Drobuline HCl in 10% DMSO + 20% PEG-400.

Working Solution: Dilute Stock 1:10 with warm sterile saline (0.9% NaCl) to achieve a final

vehicle of 1% DMSO / 2% PEG-400 / 97% Saline.

Stability: Prepare fresh on the day of the experiment. Keep at 37°C to prevent precipitation.

Surgical Workflow
Anesthesia: Induce with 3-5% Isoflurane; maintain with 1.5-2% Isoflurane in 100%

.

Instrumentation:

Intubate and ventilate (Rodent ventilator: 60-70 breaths/min, tidal volume 10 mL/kg).

Cannulate the jugular vein for Drobuline administration.

Place subcutaneous needle electrodes (Lead II configuration) for continuous ECG

monitoring.

Thoracotomy: Perform a left lateral thoracotomy at the 4th intercostal space. Expose the

heart and remove the pericardium.

Ligation (Ischemia): Pass a 6-0 Prolene suture under the Left Anterior Descending (LAD)

coronary artery (1-2 mm below the left auricle). Thread through a polyethylene tube to create
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a reversible snare.

Dosing & Induction Protocol
Baseline: Record 5 min of stable ECG.

Treatment (T-10 min): Administer Drobuline (IV Bolus) 10 minutes prior to ischemia.

Low Dose: 2 mg/kg

High Dose: 10 mg/kg

Control: Vehicle only

Ischemia (T0 - T30): Tighten the snare to occlude the LAD. Confirm ischemia by ST-segment

elevation (STEMI) on ECG and tissue pallor. Maintain for 30 minutes.

Reperfusion (T30 - T60): Release the snare. Reperfusion arrhythmias typically occur within

the first 5-10 minutes of flow restoration.

Experimental Workflow Diagram
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Figure 2: Temporal workflow for evaluating Drobuline in the I/R injury model.

Data Acquisition & Analysis
Scoring Criteria (Lambeth Conventions)
Analyze ECG traces blindly during the Ischemia (0-30 min) and Reperfusion (0-30 min) phases.
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Parameter Definition Unit

PVCs

Premature Ventricular

Complexes (discrete abnormal

QRS)

Count/hour

VT
Ventricular Tachycardia (≥4

consecutive PVCs)
Duration (s)

VF
Ventricular Fibrillation (chaotic

rhythm, no identifiable QRS)
Duration (s)

Arrhythmia Score
Composite score (0=None to

5=Fatal VF)
Ordinal (0-5)

Expected Results
Drobuline, as a sodium channel blocker, should significantly reduce the incidence of VF during

the reperfusion phase compared to vehicle.

Vehicle Group: High incidence of VF (approx. 60-80%) upon reperfusion.

Drobuline (10 mg/kg): Expected reduction in VF incidence to <30%; significant shortening of

VT duration.

References & Authoritative Grounding
PubChem Compound Summary: Drobuline. National Center for Biotechnology Information.

[Link]

World Health Organization (WHO). International Nonproprietary Names for Pharmaceutical

Substances (INN). (Listing Drobuline as a cardiac depressant/anti-arrhythmic). [Link]

Google Patents. Transdermal drug delivery formulation (citing Drobuline as a model active

agent). US Patent EP1909772A1.

Disclaimer: Drobuline is a research tool compound. Doses provided are estimates based on

class-equivalent agents (e.g., Lidocaine/Mexiletine) and should be validated via a pilot dose-

escalation study in your specific animal strain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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